Cadmium;erbium

Specification

• CAS No.: 12050-11-2
• Molecular Formula: CdEr
• Molecular Weight: 279.67 g/mol
• IUPAC Name: cadmium;erbium
• Standard InChI: InChI=1S/Cd.Er
• Standard InChI Key: SLSUTHCGAJPNRL-UHFFFAOYSA-N
• Canonical SMILES: [Cd].[Er]

Introduction

Fundamental Properties of Cadmium and Erbium

Erbium: Structural and Optical Features

Erbium (Er), a lanthanide with atomic number 68, is characterized by its silvery appearance and hexagonal close-packed structure. It has a melting point of 1,529°C and a density of 9.07 g/cm³. Erbium’s +3 oxidation state dominates its chemistry, enabling stable compounds like erbium oxide (Er₂O₃). Its optical properties are particularly notable: Er³⁺ ions exhibit strong infrared absorption and emission, making them pivotal in fiber-optic amplifiers and lasers.

Table 1: Comparative Physical Properties of Cadmium and Erbium

Property	Cadmium (Cd)	Erbium (Er)
Atomic Number	48	68
Atomic Weight (g/mol)	112.41	167.26
Melting Point (°C)	321	1,529
Boiling Point (°C)	767	2,870
Density (g/cm³)	8.65	9.07
Oxidation States	+1, +2	+3

Synthesis and Structural Analysis of CdEr

Synthesis Techniques

CdEr is typically synthesized via high-temperature solid-state reactions or sol-gel methods. A 2019 study demonstrated the preparation of erbium-doped cadmium oxide (CdO:Er) thin films using a sol-gel spin-coating technique. Precursors such as cadmium acetate and erbium nitrate were dissolved in ethanol, spin-coated onto substrates, and annealed at 450°C. This method yielded polycrystalline films with nanoscale clusters (1600–2500 nm), where erbium incorporation reduced grain sizes to ~80 nm at 5% doping.

Crystallographic and Morphological Features

X-ray diffraction (XRD) analysis of CdEr reveals a polycrystalline structure. Erbium doping induces lattice strain due to ionic radius mismatch (Cd²⁺: 0.95 Å vs. Er³⁺: 1.00 Å), leading to peak broadening and intensity variations in XRD patterns. Atomic force microscopy (AFM) further shows that erbium promotes the formation of nanoparticulate clusters, enhancing surface roughness and optical scattering.

Optical and Electronic Properties

Bandgap Engineering

Undoped cadmium oxide (CdO) has a direct bandgap of ~2.5 eV, but erbium incorporation modifies this significantly. UV-vis spectroscopy of CdO:Er films shows a redshift in absorption edges, reducing the optical bandgap to ~2.2 eV at 5% Er doping. This tuning is attributed to defect states introduced by Er³⁺ ions, which act as electron traps and alter carrier concentrations.

Photoluminescence and Conductivity

Erbium’s 4f-4f electronic transitions enable photoluminescence (PL) in the visible and infrared regions. CdO:Er films exhibit strong emission at 1.54 μm, a wavelength critical for telecommunications. Additionally, erbium doping enhances optical conductivity (σ_opt) by up to 30%, as measured via ellipsometry, due to increased free carrier density and reduced electron-phonon interactions.

Table 2: Optical Properties of CdO:Er Thin Films

Er Doping (%)	Bandgap (eV)	PL Peak (μm)	σ_opt (S/cm)
0	2.5	-	1.2 × 10³
2	2.4	1.54	1.5 × 10³
5	2.2	1.54	1.8 × 10³

Applications in Advanced Technologies

Photonic Devices

CdEr’s infrared luminescence makes it ideal for erbium-doped fiber amplifiers (EDFAs), which boost signal strength in long-haul optical networks. The compound’s compatibility with sol-gel processing allows integration into planar waveguides and on-chip photonic circuits.

Thin-Film Electronics

In transparent conductive oxides (TCOs), CdO:Er films combine high conductivity (>10³ S/cm) with >80% visible-light transmittance, rivaling indium tin oxide (ITO). These films are promising for solar cells, touchscreens, and smart windows.

Environmental Sensing

CdEr’s sensitivity to trace gases (e.g., NO₂, CO) enables its use in chemiresistive sensors. Erbium’s catalytic activity enhances surface reactions, improving detection limits to parts-per-billion levels.

Future Research Directions

Enhanced Doping Strategies

Exploring co-doping with elements like aluminum or fluorine could further optimize CdEr’s electrical and optical performance. For instance, fluorine doping may reduce grain boundary scattering, enhancing conductivity.

Biomedical Applications

Erbium’s biocompatibility and cadmium’s functional groups suggest potential in targeted drug delivery or imaging contrast agents, though cadmium’s toxicity must be mitigated through encapsulation or ligand functionalization.